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Compound of Interest

Compound Name: Aluminium-nickel

Cat. No.: B105184

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling
aluminum-nickel alloys in a laboratory setting. Adherence to these procedures is critical for
ensuring personnel safety and regulatory compliance.

. Hazard Identification and Personal Protective
Equipment (PPE)

Aluminum-nickel alloys, particularly in powder form, present several significant hazards.[1][2][3]
[4] Understanding these risks is the first step in safe handling. The primary hazards include
flammability, reactivity with water, and various health risks.[1][5]

Health Hazards:

Skin Sensitization: May cause an allergic skin reaction.[1][3][4][6]

Carcinogenicity: Suspected of causing cancer.[1][3][4][6]

Organ Damage: Causes damage to organs (specifically the respiratory system and skin)
through prolonged or repeated exposure.[1][4]

Inhalation Risk: Inhalation of dust can be harmful.[2]
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Physical Hazards:

o Flammable Solid: The material is a flammable solid.[3]

o Water Reactivity: In contact with water, it releases flammable gases (hydrogen) which may
ignite spontaneously.[1][7][8]

o Dust Explosion: Finely dispersed particles may form explosive mixtures in the air.[2][5]

A comprehensive personal protective equipment (PPE) strategy is mandatory to mitigate these
risks. The following table summarizes the required PPE for handling aluminum-nickel alloys.
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Protection Type

Required PPE

Standard/Specificati
Purpose
on

Eye/Face Protection

Safety glasses with
side shields, chemical
splash goggles, or a
full-face shield.[9][10]

Protects against flying
ANSI 787.1[9] particles, dust, and

splashes.

Skin Protection

Chemical-resistant
and cut-resistant
gloves (e.g., leather,
Kevlar).[1][9] Flame-
retardant and
antistatic protective

clothing.

Prevents skin contact,
EN 388, EN 407 allergic reactions, and

burns.

Respiratory Protection

NIOSH/MSHA or
European Standard
EN 149 approved
respirator (e.g., N95,
P100) if exposure
limits are exceeded or
dust is present.[8][9]
[11]

Prevents inhalation of
29 CFR 1910.134[11] harmful dust and

fumes.

Foot Protection

Steel-toed safety
boots.[9]

Protects against
ASTM F2413-18 falling objects and

chemical spills.

Il. Operational Plan for Safe Handling

A systematic approach to handling aluminum-nickel alloys is crucial. The following step-by-step

protocol outlines the necessary procedures from preparation to post-handling cleanup.

Experimental Workflow for Handling Aluminum-Nickel Alloy
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1. Preparation
- Review SDS
- Designate work area
- Assemble all PPE

Proceed with caution

2. Handling
- Work in ventilated hood
- Use inert atmosphere if necessary
- Avoid dust generation
- Ground equipment

\
\

After use /For subsequent use \\In case of accident
\

4. Spill & Emergency

3. Storage - Evacuate area

- Tightly sealed, labeled container
- Cool, dry, well-ventilated area
- Away from water and ignition sources

- DO NOT use water
- Use dry sand or Class D extinguisher
- Follow emergency procedures

Post-experiment

\
\

“After containment
\

4
5. Decontamination & Cleanup
- Decontaminate work surfaces
- Remove and clean PPE
- Wash hands thoroughly

Segregate waste

6. Waste Disposal
- Collect waste in labeled, sealed container
- Segregate from other waste
- Follow institutional disposal protocol

Click to download full resolution via product page

Caption: Workflow for the safe handling of aluminum-nickel alloy.

Step-by-Step Guidance:

e Preparation:

o Thoroughly review the Safety Data Sheet (SDS) before beginning any work.[1][7][8]
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o Designate a specific work area, preferably a chemical fume hood or a glove box, to
contain any dust.

o Ensure all necessary PPE is available and in good condition.

o Keep a Class D fire extinguisher, dry sand, or other suitable extinguishing media for metal
fires readily accessible. DO NOT use water or foam extinguishers.[1][2][5]

e Handling:

o Work in a well-ventilated area to minimize dust inhalation.[3][7] For fine powders, handling
under an inert gas atmosphere is recommended.[7]

o Avoid creating dust.[1][3] Use techniques that minimize aerosolization, such as gentle
scooping instead of pouring from a height.

o Ground all equipment to prevent static discharge, which could be an ignition source.[4][8]
o Avoid contact with skin, eyes, and clothing.[1][7]
e Storage:
o Store in a tightly closed, properly labeled container.[3][7]
o The storage area must be cool, dry, and well-ventilated.[1][3][7]
o Store away from water, moisture, and sources of heat, sparks, or open flames.[3]

o Spill and Emergency Procedures:

o

In case of a spill, evacuate non-essential personnel from the area.

[e]

DO NOT use water to clean up spills.[1]

o

Carefully scoop or sweep up the spilled material using non-sparking tools and place it into
a designated, labeled container for disposal.[7]

o

For fires, use a Class D fire extinguisher, dry sand, or dry chemical powder.[1]
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e Decontamination and Cleanup:
o After handling, decontaminate the work area.

o Carefully remove and decontaminate or dispose of PPE according to institutional
guidelines.

o Wash hands and any exposed skin thoroughly with soap and water after work.[1][3]

lll. Disposal Plan

Proper disposal of aluminum-nickel waste is critical to prevent environmental contamination
and ensure safety.

o Waste Collection:

o Collect all aluminum-nickel waste, including contaminated consumables (e.g., wipes,
gloves), in a clearly labeled, sealed, and compatible waste container.

o Do not mix with other waste streams, especially aqueous or flammable liquids.
e Waste Storage:
o Store the waste container in a designated, secure area away from incompatible materials.
o The storage area should be cool, dry, and well-ventilated.
e Disposal:
o Dispose of the waste through your institution's hazardous waste management program.

o Chemical waste generators must adhere to local, regional, and national hazardous waste
regulations to ensure complete and accurate classification and disposal.[11]

o Do not dispose of aluminum-nickel waste down the drain or in regular trash.[1][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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